Cas no 702642-17-9 (Benzene,1-bromo-2-ethyl-3-nitro-)

Benzene,1-bromo-2-ethyl-3-nitro- structure
702642-17-9 structure
Product Name:Benzene,1-bromo-2-ethyl-3-nitro-
CAS No:702642-17-9
MF:C8H8BrNO2
MW:230.058621406555
CID:557364
PubChem ID:45095758
Update Time:2025-04-19

Benzene,1-bromo-2-ethyl-3-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-bromo-2-ethyl-3-nitro-
    • Benzene, 1-bromo-2-ethyl-3-nitro- (9CI)
    • 1-bromo-2-ethyl-3-nitrobenzene
    • SCHEMBL14253669
    • 702642-17-9
    • DTXSID00667430
    • Inchi: 1S/C8H8BrNO2/c1-2-6-7(9)4-3-5-8(6)10(11)12/h3-5H,2H2,1H3
    • InChI Key: JEHYAZKMSSSNFS-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1CC)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 228.97384
  • Monoisotopic Mass: 228.974
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 45.8A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.2

Experimental Properties

  • PSA: 43.14
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